Cas no 13329-15-2 (3,4-dihydro-1H-2-benzothiopyran-1-carbonitrile)

3,4-dihydro-1H-2-benzothiopyran-1-carbonitrile structure

13329-15-2 structure

Product Name:3,4-dihydro-1H-2-benzothiopyran-1-carbonitrile

CAS No:13329-15-2

Molecular Formula:C_₁₀H_₉NS

Molecular Weight:175.250160932541

MDL:MFCD01850932

CID:1232803

PubChem ID:12233674

3,4-dihydro-1H-2-benzothiopyran-1-carbonitrile Properties

Names and Identifiers

- 1H-2-Benzothiopyran-1-carbonitrile, 3,4-dihydro-
- 3,4-dihydro-1H-isothiochromene-1-carbonitrile
- 3,4-dihydro-1H-2-benzothiopyran-1-carbonitrile
- AKOS006277692
- D86172
- isothiochroman-1-carbonitrile
- 157736-46-4
- 13329-15-2
- DTXSID20481635
- Isothiochromane-1-carbonitrile
- EN300-210149
- MDL： MFCD01850932
- InChIKey： FENGQBWPTISRMX-UHFFFAOYSA-N
- Inchi： InChI=1S/C10H9NS/c11-7-10-9-4-2-1-3-8(9)5-6-12-10/h1-4,10H,5-6H2
- SMILES： C1CSC(C2=CC=CC=C21)C#N

Computed Properties

Exact Mass: 175.04557046g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 175.04557046g/mol
Heavy Atom Count: 12
Complexity: 205
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.4
Topological Polar Surface Area: 49.1Å²

3,4-dihydro-1H-2-benzothiopyran-1-carbonitrile Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P00150I-50mg	1H-2-Benzothiopyran-1-carbonitrile, 3,4-dihydro-	13329-15-2	95%	50mg	$348.00	2025-02-18
A2B Chem LLC	AA52354-50mg	1H-2-Benzothiopyran-1-carbonitrile, 3,4-dihydro-	13329-15-2	95%	50mg	$293.00	2024-04-20
Aaron	AR00158U-50mg	1H-2-Benzothiopyran-1-carbonitrile, 3,4-dihydro-	13329-15-2	95%	50mg	$362.00	2025-01-21
Enamine	EN300-210149-0.05g	3,4-dihydro-1H-2-benzothiopyran-1-carbonitrile	13329-15-2	95%	0.05g	$245.0	2023-09-16

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isothiochromanes

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